Cas no 102601-34-3 (CAPSO Sodium Salt)

• Product Name: CAPSO Sodium Salt
• CAS No: 102601-34-3
• MF: C₉H₁₈NNaO₄S
• MW: 259.298292636871
• MDL: MFCD00070063
• CID: 62306
• Update Time: 2025-06-09

CAPSO Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Sodium 3-(cyclohexylamino)-2-hydroxypropane-1-sulfonate
• CAPSO, sodium salt 3-(Cyclohexylamino)-2-hydroxy-1-propanesulfonic acid, sodium salt
• CAPSO sodium salt
• 3-Cyclohexylamino-2-hydroxypropanesulfonic acid sodium salt
• Sodium 3-Cyclohexylamino-2-hydroxypropanesulfonate
• CAPSO-NA
• capsosodium
• CAPSOSODIUMSALT,BIOLOGICALBUFFER
• 3-cyclohexylamino-2-hyroxypropanesulfonicacidsodiumsalt
• 3-[CYCLOHEXYLAMINO]-2-HYDROXY-1-PROPANESULFONIC ACID SODIUM SALT
• Capso sodium salt ,98%
• CAPSO sodium salt, 98%
• 3-cyclohexylamino-2-hydroxy-1-propanesulfonic acid sodium salt
• C9H18NNaO4S
• BI7959
• GB4515
• I779
• CAPSO, 0.2M buffer solution, pH 9.5
• CAPSO, 0.2M buffer solution, pH 8.5
• AK122019
• AX8119880
• ST24031636
• Sodium 3-Cyclohexy
• 3- (cyclohexylamino) -2-hydroxy-1-propanesulfonic acid sodium salt
• CAPSO Sodium Salt

• MDL： MFCD00070063
• Inchi： 1S/C9H19NO4S.Na/c11-9(7-15(12,13)14)6-10-8-4-2-1-3-5-8;/h8-11H,1-7H2,(H,12,13,14);/q;+1/p-1
• InChI Key： GGPORGHJKBOGDV-UHFFFAOYSA-M
• SMILES： S(CC(CNC1CCCCC1)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 259.08500
• Monoisotopic Mass: 259.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 97.8

Experimental Properties

• Color/Form: White powder
• Melting Point: 230-272°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 97.84000
• LogP: 1.28650
• pka: 9.6(at 25℃)
• Solubility: Not determined

CAPSO Sodium Salt Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines
• Other Chemical Reagents

Additional information on CAPSO Sodium Salt

Introduction to CAPSO Sodium Salt (CAS No. 102601-34-3)

CAPSO Sodium Salt, chemically known as Sodium 2-carboxy-5-aminopyridine-4-sulfonate, is a compound with the CAS number 102601-34-3. This compound has garnered significant attention in the field of pharmaceuticals and biotechnology due to its unique chemical properties and potential applications. The molecular structure of CAPSO Sodium Salt features a pyridine core with functional groups that make it a versatile intermediate in synthetic chemistry and a promising candidate for drug development.

The structure of CAPSO Sodium Salt consists of a pyridine ring substituted with a carboxyl group at the 2-position, an amino group at the 5-position, and a sulfonate group at the 4-position. This arrangement imparts distinct solubility and reactivity characteristics, making it useful in various biochemical processes. The sodium salt form enhances its solubility in water, which is crucial for pharmaceutical formulations where bioavailability and stability are paramount.

In recent years, CAPSO Sodium Salt has been explored in the development of novel therapeutic agents. Its ability to interact with biological molecules has led researchers to investigate its potential as a pharmaceutical intermediate. For instance, studies have shown that CAPSO Sodium Salt can serve as a precursor in the synthesis of pyridine-based drugs, which are known for their efficacy in treating conditions such as infections, inflammation, and neurological disorders.

One of the most intriguing aspects of CAPSO Sodium Salt is its role in drug design and discovery. The compound's dual functionality—both acidic (carboxyl group) and basic (amino group)—makes it an excellent scaffold for creating chiral molecules or for use in prodrug formulations. Researchers have leveraged these properties to develop molecules that exhibit improved pharmacokinetic profiles, including enhanced absorption, distribution, metabolism, excretion, and toxicity (ADMET) characteristics.

Recent advancements in computational chemistry have further highlighted the potential of CAPSO Sodium Salt. Molecular modeling studies have demonstrated that it can act as a ligand in enzyme inhibition assays, particularly targeting enzymes involved in metabolic pathways relevant to diseases like cancer and diabetes. These findings have opened new avenues for developing targeted therapies that could offer significant therapeutic benefits.

The biological activity of CAPSO Sodium Salt has also been studied in vitro and in vivo. Preliminary results suggest that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. Additionally, its interaction with nucleic acids has been explored, revealing potential applications in gene therapy and antisense drug development.

From a synthetic chemistry perspective, CAPSO Sodium Salt is valued for its versatility as a building block. Its reactivity allows for modifications at multiple sites on the pyridine ring, enabling the creation of diverse derivatives with tailored properties. This flexibility has been exploited in the synthesis of complex molecules used in agrochemicals and materials science, further expanding its utility beyond pharmaceuticals.

The industrial production of CAPSO Sodium Salt has also seen advancements, with processes being optimized for scalability and cost-efficiency. Modern manufacturing techniques ensure high purity and consistency, which are critical for pharmaceutical applications where impurities can significantly impact efficacy and safety. These improvements have made CAPSO Sodium Salt more accessible to researchers and companies engaged in drug development.

Looking ahead, the future prospects for CAPSO Sodium Salt are promising. Ongoing research aims to uncover additional therapeutic applications and refine synthetic methodologies for more efficient production. Collaborations between academic institutions and pharmaceutical companies are likely to drive innovation, leading to novel drugs based on this versatile compound.

In conclusion, CAPSO Sodium Salt (CAS No. 102601-34-3) is a multifaceted compound with significant potential in pharmaceuticals and biotechnology. Its unique chemical structure, combined with its biological activity and synthetic utility, positions it as a valuable asset in drug discovery and development. As research continues to uncover new applications, CAPSO Sodium Salt is poised to play an increasingly important role in advancing medical treatments.